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Chemical Properties and a Key Reaction

The table below summarizes fundamental data for bromofluoromethane and details a specific, efficient

reaction it undergoes, which highlights its utility in synthetic chemistry.

Property / Aspect Details

Molecular Formula CH₂FBr [1]

Molar Mass 112.93 g/mol [1]

Appearance Gas [1]

Boiling Point 19 °C (66 °F; 292 K) [1]

Standard Molar Entropy, So
gas 276.3 J/(mol·K) [1]

Heat Capacity, cp 49.2 J/(mol·K) [1]

Enthalpy of Formation, ΔfH°
(298.15 K)

-212.4 ± 5.5 kJ/mol [2]

Example Reaction Nickel-catalyzed reductive monofluoroalkylation with alkyl
tosylates [3]
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Property / Aspect Details

Reaction Conditions Nickel catalyst, mild base, mild conditions [3]

Reported Efficiency High efficiency, good functional-group compatibility [3]

Context from Fluoromethane Pyrolysis Studies

While not specific to bromofluoromethane, research on similar compounds provides insight into the

behavior of fluorinated methanes under high heat. The pyrolysis of fluoromethane (CH₃F) begins around

900°C [4].

The process involves free radical mechanisms and shows a strong preference for H• elimination over F•

elimination due to the greater strength of the C-F bond [4]. The energy barriers for hydrogen abstraction by

H• atoms have been calculated as follows:

Molecule Energy Barrier for H Abstraction (kcal/mol)

CH₃F (Fluoromethane) 11.8 [4]

CH₂F₂ (Difluoromethane) 9.7 [4]

CHF₃ (Trifluoromethane) 12.8 [4]

In contrast, the abstraction of a fluorine atom is much less favorable, with calculated barriers of 31.4

kcal/mol for CH₃F, 34.1 kcal/mol for CH₂F₂, and 40.3 kcal/mol for CHF₃ [4].

For a visual summary of the initial steps in fluoromethane pyrolysis, see the diagram below.
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Detailed Experimental Protocol

The following methodology is adapted from the nickel-catalyzed monofluoroalkylation study to illustrate a

modern application of bromofluoromethane [3].

Objective: To achieve the direct terminal monofluoromethylation of an alkyl tosylate using

bromofluoromethane.

Key Components:

Catalyst System: A nickel catalyst.

Ligand and Base: Specific ligands and a mild base are crucial for high efficiency (exact identities are
detailed in the source publication) [3].

Reactants: Alkyl tosylate and bromofluoromethane.
Condition: Mild reaction conditions.

Workflow: The general sequence of the experimental process is outlined below.
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Research Applications and Context

Bromofluoromethane serves as a valuable reagent in specific, advanced chemical syntheses.

Synthetic Chemistry: It is an important reagent for the manufacture of intermediates,
pharmaceuticals, and other chemicals [1]. The nickel-catalyzed reaction demonstrates its use for

directly introducing a -CH₂F group into a molecule, a valuable motif in medicinal chemistry [3].
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Radiochemistry: An isotopologue of bromofluoromethane (CH₂Br¹⁸F) that contains the positron-

emitting isotope fluorine-18 is used in radiochemistry, likely for Positron Emission Tomography (PET)
tracer synthesis [1] [5].

Regulation: Its use is regulated due to a non-zero ozone depletion potential of 0.73 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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